1-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
Description
1-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a derivative of tetralin, which is a hydrocarbon with the chemical formula C10H12 . It is a partially hydrogenated derivative of naphthalene and is used as a hydrogen-donor solvent . This compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
Tetralin, the base compound, is produced by the catalytic hydrogenation of naphthalene . Although nickel catalysts are traditionally employed, many variations have been evaluated . In a classic named reaction called the Darzens tetralin synthesis, derivatives can be prepared by intramolecular electrophilic aromatic substitution reaction of a 1-aryl-pent-4-ene using concentrated sulfuric acid .Molecular Structure Analysis
The molecular structure of 1-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is similar to that of tetralin, with the addition of a carboxylic acid group. The exact structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Tetralin has been used in various chemical reactions. For example, it has been used in sodium-cooled fast reactors as a secondary coolant to keep sodium seals around pump impellers solidified . It is also used for the laboratory synthesis of hydrogen bromide .Physical And Chemical Properties Analysis
Tetralin is a colorless liquid with a density of 0.970 g/cm3 . It has a melting point of -35.8 °C and a boiling point of 206 to 208 °C . It is insoluble in water .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid involves the oxidation of 1-tetralone to form the corresponding carboxylic acid.", "Starting Materials": [ "1-tetralone", "Sodium chlorite", "Sodium bicarbonate", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "1. Dissolve 1-tetralone in acetic acid and add sodium chlorite and sodium bicarbonate.", "2. Heat the mixture to 60-70°C and stir for 2-3 hours.", "3. Cool the mixture and add hydrogen peroxide dropwise while stirring.", "4. Add sodium hydroxide to adjust the pH to 8-9.", "5. Extract the product with ethyl acetate and wash with water.", "6. Dry the organic layer with sodium sulfate and evaporate the solvent.", "7. Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1626-04-6 |
Product Name |
1-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
0 |
Origin of Product |
United States |
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